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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of

Ufenamate stock solutions for use in in vitro cell-based assays. Ufenamate is an anthranilic

acid derivative with anti-inflammatory properties.[1][2] Accurate and consistent preparation of

stock solutions is critical for obtaining reproducible experimental results. This protocol outlines

the necessary steps using Dimethyl Sulfoxide (DMSO) as the solvent, and provides guidelines

for calculating concentrations and ensuring solution stability.

Physicochemical Properties
Ufenamate (also known as Flufenamic acid butyl ester) is a compound used in studies of skin

diseases and inflammation.[3][4] Its key properties are summarized below.

Property Value Source(s)

Molecular Formula C₁₈H₁₈F₃NO₂ [5]

Molecular Weight 337.34 g/mol [3][6][7]

CAS Number 67330-25-0 [3][4][5][8]

Appearance Solid powder or liquid [4][6][8][9]

Solubility in DMSO ≥ 44 mg/mL (≥ 130.43 mM) [4]
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Experimental Protocol: Preparing a 100 mM
Ufenamate Stock Solution in DMSO
This protocol describes the preparation of a 100 mM Ufenamate stock solution in DMSO, a

common concentration for high-concentration stock solutions.

Materials:

Ufenamate powder (CAS: 67330-25-0)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Pre-weigh Ufenamate:

Tare a sterile 1.5 mL microcentrifuge tube on an analytical balance.

Carefully weigh out 3.37 mg of Ufenamate powder into the tube. This mass is calculated

for a final volume of 100 µL. Adjust the mass and volume as needed for your experimental

requirements.

Calculation:

Desired Concentration (M) = 0.1 mol/L

Molecular Weight (MW) = 337.34 g/mol
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Desired Volume (V) = 100 µL = 0.0001 L

Mass (g) = M x MW x V = 0.1 mol/L x 337.34 g/mol x 0.0001 L = 0.00337 g = 3.37 mg

Dissolution:

Add 100 µL of anhydrous DMSO to the microcentrifuge tube containing the Ufenamate
powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Gentle warming in a 37°C water bath or sonication can be used to aid

dissolution if necessary.[3]

Sterilization (Optional but Recommended):

If the stock solution will be used in sterile cell culture applications, it should be filter-

sterilized.

Using a sterile syringe, draw up the Ufenamate/DMSO solution.

Attach a 0.22 µm syringe filter (PTFE filters are recommended for organic solvents) to the

syringe.

Dispense the solution through the filter into a new sterile cryovial.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile cryovials.[4]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[4][9]
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Preparation

Handling & Storage

1. Weigh Ufenamate Powder

2. Add Anhydrous DMSO

Calculate Mass

3. Vortex to Dissolve
(Optional: Warm/Sonicate)

4. Filter Sterilize (0.22 µm)

For cell culture

5. Aliquot into Vials

If not sterilizing

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Ufenamate stock solutions.

Signaling Pathway Context: Ufenamate's Anti-
Inflammatory Action
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Ufenamate is known to exert anti-inflammatory effects, in part by downregulating the

expression of Cyclooxygenase-2 (COX-2).[4] COX-2 is a key enzyme in the inflammatory

cascade, responsible for converting arachidonic acid into prostaglandins, which are pro-

inflammatory mediators. By inhibiting this pathway, Ufenamate can reduce the inflammatory

response.
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Caption: Ufenamate's inhibitory effect on the COX-2 pathway.

Safety Precautions
Always handle Ufenamate powder and DMSO in a well-ventilated area or a chemical fume

hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Consult the Safety Data Sheet (SDS) for Ufenamate and DMSO before handling.

DMSO is a potent solvent and can facilitate the absorption of chemicals through the skin.

Avoid direct contact.

This protocol provides a standardized method for preparing Ufenamate stock solutions, which

is essential for ensuring the reliability and reproducibility of in vitro experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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